Cas no 2137763-02-9 (3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]-)

• Product Name: 3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]-
• CAS No: 2137763-02-9
• MF: C₁₃H₂₇N₃
• MW: 225.373583078384
• CID: 5279446
• Update Time: 2025-10-31

3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]-

• Inchi： 1S/C13H27N3/c1-11-4-2-3-5-16(11)10-13-6-12(7-14)8-15-9-13/h11-13,15H,2-10,14H2,1H3
• InChI Key： DMZJLPXVXFRWJC-UHFFFAOYSA-N
• SMILES： N1CC(CN2CCCCC2C)CC(CN)C1

Additional information on 3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]-

Comprehensive Overview of 3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]- (CAS No. 2137763-02-9)

3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]- (CAS No. 2137763-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both piperidine and methylpiperidine moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in the development of central nervous system (CNS) therapeutics. Researchers are particularly interested in how 3-Piperidinemethanamine derivatives can modulate neurotransmitter systems, potentially offering new avenues for treating neurological disorders. This aligns with the growing public interest in brain health and cognitive enhancement, topics frequently searched in academic and healthcare forums.

The compound's CAS No. 2137763-02-9 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings. Its molecular structure, featuring a 5-[(2-methyl-1-piperidinyl)methyl] substitution, contributes to its unique physicochemical properties, such as solubility and bioavailability. These characteristics are essential for optimizing drug formulations, a hot topic in the pharmaceutical industry as companies strive to improve patient compliance and therapeutic efficacy.

From a synthetic chemistry perspective, 3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]- serves as a valuable building block for constructing heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, with applications ranging from antibiotics to anticancer agents. The compound's adaptability in multi-step synthesis workflows makes it a favorite among chemists exploring novel small-molecule inhibitors or receptor modulators.

Another area of interest is the compound's potential role in green chemistry initiatives. As sustainability becomes a priority in chemical manufacturing, researchers are investigating how piperidine derivatives like this one can be produced using eco-friendly catalysts or renewable feedstocks. This aligns with broader societal trends toward environmentally responsible science, a topic frequently discussed in both academic and public spheres.

In summary, 3-Piperidinemethanamine, 5-[(2-methyl-1-piperidinyl)methyl]- (CAS No. 2137763-02-9) represents a fascinating intersection of chemistry, pharmacology, and sustainability. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in fields addressing neurological health and sustainable drug development. As scientific understanding of this compound deepens, its applications are likely to expand, offering new solutions to some of today's most pressing healthcare challenges.